Cas no 84358-12-3 (1-tert-butoxycarbonylpiperidine-3-carboxylic acid)

1-tert-butoxycarbonylpiperidine-3-carboxylic acid structure
84358-12-3 structure
Product Name:1-tert-butoxycarbonylpiperidine-3-carboxylic acid
CAS No:84358-12-3
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD00673775
CID:60685
PubChem ID:2735647
Update Time:2024-10-26

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-Piperidine-3-carboxylic acid
    • 1-(tert-Butoxycarbonyl)-3-piperidinecarboxylic acid
    • N-Boc-DL-nipecotic acid
    • N-(tert-Butoxycarbonyl)nipecotic acid~1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid
    • Boc-DL-Nip-OH
    • Boc-DL-Nip-OH~N-(tert-Butoxycarbonyl)nipecotic acid~1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid
    • 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) ester
    • 1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid
    • 1-Boc-3-piperidinecarboxylic acid
    • 2-Chloroquinoxaline
    • N-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine
    • N-BOC- Piperidine-3-carboxylic acid
    • N-BOC-3-piperidinecarboxylic Acid
    • N-Boc-Nipecotic acid
    • N-Boc-Piperidine-3-carboxylic acid or 1-boc-piperidine-3-carboxylic
    • 1-Boc-nipecotic Acid
    • 1-(tert-Butoxycarbonyl)nipecotic Acid
    • 1-tert-Butoxycarbonylpiperidine-3-carboxylic acid
    • n-boc-piperidine-3-carboxylic acid
    • 1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
    • 1-n-boc-piperidine-3-carboxylic acid
    • (+/-)-N-Boc-Nipecotic
    • 1-(1,1-Dimethylethyl) 1,3-piperidinedicarboxylate (ACI)
    • 1,3-Piperidinedicarboxylic acid 1-tert-butyl ester
    • 1-t-Butoxycarbonyl-3-piperidinecarboxylic acid
    • 1-tert-Butoxycarbonylnipecotic acid
    • 1-tert-Butyl 1,3-piperidinedicarboxylate
    • Boc-nipecotic acid
    • N-(tert-Butoxycarbonyl)nipecotic acid
    • N-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid
    • N-(tert-Butyloxycarbonyl)piperidine-3-carboxylic acid
    • tert-Butyl 3-carboxypiperidine-1-carboxylate
    • AK-105/40837928
    • 1-(tert-Butoxycarbonyl)-piperidine-3-carboxylic acid
    • N-tert-butoxycarbonyl-3-piperidinecarboxylic acid
    • AC-2182
    • EN300-21759
    • N-t-butoxycarbonylpiperidine-3-carboxylic acid
    • SB10241
    • BOC-NIP-OH
    • 71381-75-4
    • (R)-Boc-Nip-OH, >=97.0% (HPLC)
    • (+/-)-N-t-butoxycarbonyl-nipecotic acid
    • 944280-72-2
    • BCP27214
    • HY-40014
    • B3376
    • CS-W019952
    • (R)-Boc-Nip-OH
    • 1-Boc-3-piperidinecarboxylic acidN-Boc
    • piperidine-1,3-dicarboxylic acid 1-tert butyl ester
    • 1-BOC-3-piperidine carboxylic acid
    • rac-N-(t-butoxycarbonyl)piperidine-3-carboxylic acid
    • SY007910
    • SY016024
    • piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
    • 1-tert-Butoxycarbonyl-piperidine-3-carboxylic acid
    • PB19887
    • 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (+/-)-
    • 1-{[(1,1-dimethylethyl)oxy]carbonyl}-3-piperidinecarboxylic acid
    • (RS)1-tert-butyloxycarbonyl-3-piperidine carboxylic acid
    • DB-013621
    • STK504260
    • F2158-1186
    • n-boc nipecotic acid
    • SB10011
    • 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (A+/-)-
    • SS-3449
    • piperidine-1,3-dicarboxyli acid 1-tert butyl ester
    • (S)-N-Boc-Piperidine-3-carboxylic acid
    • SY017682
    • N-t-Butoxycarbonylnipecotic acid
    • 84358-12-3
    • 1-tert-butoxycarbonyl nipecotic acid
    • J-504379
    • 1-(tert-butoxycarbonyl) piperidine-3-carboxylic acid
    • AKOS000199467
    • 1-[[(1,1-dimethylethyl)oxy]carbonyl]-3-piperidinecarboxylic acid
    • (RS)-piperidine-1,3-dicarboxylic acid 1-tert.-butyl ester
    • PB34014
    • 1-(t-butoxycarbonyl)-3-piperidinecarboxylic acid
    • NXILIHONWRXHFA-UHFFFAOYSA-N
    • HMS1744J06
    • BCP26810
    • 1-(tert-butoxycarbonyl)-3-piperidine carboxylic acid
    • (R,S)-BOC-NIPECOTIC ACID
    • 1-(tert-butoxycarbonyl)-3-piperidine-carboxylic acid
    • rac 1-boc-piperidine-3-carboxylic acid
    • DTXSID60991708
    • N-(tert-butyloxycarbonyl)nipecotic acid
    • AKOS016338185
    • Z111883478
    • DB-031016
    • MFCD00673775
    • 1-(tert-Butoxycarbonyl)-3-piperidinecarboxylic acid, 98%
    • BP-12338
    • SCHEMBL40057
    • ALBB-007043
    • piperidine-1,3-dicarboxylic acid-1-tert-butyl ester
    • BCP26504
    • Q-103057
    • 1-tert-butoxycarbonylpiperidine-3-carboxylic acid
    • MDL： MFCD00673775
    • Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-6-4-5-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
    • InChI Key： NXILIHONWRXHFA-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(C(O)=O)CCC1)OC(C)(C)C
    • BRN： 5539297

Computed Properties

  • Exact Mass: 229.13100
  • Monoisotopic Mass: 229.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 160°C(lit.)
  • Boiling Point: 353.2±35.0 °C at 760 mmHg
  • Flash Point: 167.4℃
  • PSA: 66.84000
  • LogP: 1.65600
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Store at room temperature

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B3376-5g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 97.0%(GC&T)
5g
 ￥80.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B3376-25g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 97.0%(GC&T)
25g
 ￥290.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B096R-100g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
100g
 ￥249.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B096R-25g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
25g
 ￥85.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B096R-5g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
5g
 ￥33.0 2022-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T119059-100g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
100g
 ¥258.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T119059-1g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
1g
 ¥29.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T119059-5g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
5g
 ¥30.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T119059-25g
1-tert-butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
25g
 ¥76.90 2023-09-01
Fluorochem
019199-1g
1-tert-Butoxycarbonylpiperidine-3-carboxylic acid
 84358-12-3 98%
1g
 ￡11.00 2022-03-01

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Production Method

Production Method 1

498-95-3 498-95-3
58632-95-4 58632-95-4
84358-12-3 84358-12-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetone ,  Water ;  12 h, rt
Reference
Highly water-soluble derivatives of the anesthetic agent propofol: in vitro and in vivo evaluation of cyclic amino acid esters
Altomare, Cosimo; et al, European Journal of Pharmaceutical Sciences, 2003, 20(1), 17-26

Production Method 2

24424-99-5 24424-99-5
84358-12-3 84358-12-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ;  0 °C → rt; 17 h, rt
1.2 Reagents: Potassium bisulfate Solvents: Dichloromethane ,  Water ;  pH 2
Reference
Optimization of Small Molecules That Sensitize HIV-1 Infected Cells to Antibody-Dependent Cellular Cytotoxicity
Grenier, Melissa C. ; et al, ACS Medicinal Chemistry Letters, 2020, 11(3), 371-378

Production Method 3

498-95-3 498-95-3
24424-99-5 24424-99-5
84358-12-3 84358-12-3
Reaction Conditions
Reference
Quinoxalinylurea derivatives as a novel class of JSP-1 inhibitors
Zhang, Li; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(8), 2118-2122

Production Method 4

498-95-3 498-95-3
24424-99-5 24424-99-5
84358-12-3 84358-12-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ;  0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  pH 3, rt
Reference
Introduction of Cyclopropyl and Cyclobutyl Ring on Alkyl Iodides through Cobalt-Catalyzed Cross-Coupling
Andersen, Claire; et al, Organic Letters, 2019, 21(7), 2285-2289

Production Method 5

24424-99-5 24424-99-5
5006-62-2 5006-62-2
84358-12-3 84358-12-3
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 1 h, 0 °C
1.2 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  rt; 6 - 7 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, rt
Reference
Synthesis of 3-(3-piperidyl)isoquinoline and 3-(4-piperidyl)isoquinoline
Kovalskiy, D. A.; et al, Chemistry of Heterocyclic Compounds (New York, 2009, 45(8), 957-964

Production Method 6

498-95-3 498-95-3
58632-95-4 58632-95-4
84358-12-3 84358-12-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane ,  Water ;  rt
Reference
Constrained analogues of tocainide as potent skeletal muscle sodium channel blockers towards the development of antimyotonic agents
Catalano, Alessia; et al, European Journal of Medicinal Chemistry, 2008, 43(11), 2535-2540

Production Method 7

24424-99-5 24424-99-5
59-67-6 59-67-6
84358-12-3 84358-12-3
Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Platinum dioxide Solvents: Water ;  4 d, 4 bar, rt
1.2 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ;  16 h, rt
Reference
Proline-Based Allosteric Inhibitors of Zika and Dengue Virus NS2B/NS3 Proteases
Millies, Benedikt ; et al, Journal of Medicinal Chemistry, 2019, 62(24), 11359-11382

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Raw materials

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Preparation Products

1-tert-butoxycarbonylpiperidine-3-carboxylic acid Related Literature

84358-12-3 (1-tert-butoxycarbonylpiperidine-3-carboxylic acid) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited